Cas no 2411306-27-7 (N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide)

• Product Name: N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide
• CAS No: 2411306-27-7
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 5415772
• PubChem ID: 146107016
• Update Time: 2025-10-12

N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576130
• N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]prop-2-enamide
• N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylprop-2-enamide
• 2411306-27-7
• N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide

• Inchi： 1S/C13H17NO2S/c1-5-13(15)14(3)10(2)11-6-8-12(9-7-11)17(4)16/h5-10H,1H2,2-4H3
• InChI Key： SHYUJCHGLHQGTB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C)N(C(C=C)=O)C)=O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.6Ų

Additional information on N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide

Comprehensive Overview of N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide (CAS No. 2411306-27-7)

N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide, identified by its CAS No. 2411306-27-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a methanesulfinylphenyl group with an N-methylprop-2-enamide moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its sulfoxide functionality, which is known to influence bioavailability and metabolic stability in therapeutic agents.

In recent years, the demand for sulfinyl-containing compounds like N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide has surged due to their role in modulating protein-protein interactions and enzyme inhibition. This aligns with the growing trend in precision medicine and targeted therapies, where such molecules are explored for their ability to interact with specific biological pathways. The compound's acrylamide segment further enhances its reactivity, making it a candidate for covalent inhibitor design—a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 2411306-27-7 exemplifies advancements in green chemistry and atom-efficient synthesis. Its preparation often involves catalytic oxidation methods to introduce the methanesulfinyl group, reflecting the industry's shift toward sustainable practices. Laboratories focusing on high-throughput screening (HTS) frequently include this compound in libraries due to its structural diversity and potential for lead optimization.

The compound's nomenclature, N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide, may appear complex, but it systematically describes its architecture: a phenyl ring substituted with a methanesulfinyl group at the para position, linked to an ethylamine chain bearing an N-methylprop-2-enamide unit. This clarity is critical for patent filings and regulatory submissions, where precise terminology ensures unambiguous identification.

Emerging discussions in cheminformatics and AI-driven drug discovery highlight the relevance of 2411306-27-7 as a case study for molecular descriptor analysis. Its balanced lipophilicity and polar surface area make it a valuable reference in QSAR modeling (Quantitative Structure-Activity Relationship), addressing common queries about drug-likeness and ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

In material science, derivatives of N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide are investigated for their potential in smart polymers and self-healing materials. The acrylamide group's polymerization capability, coupled with the sulfinyl group's electronic effects, opens avenues for designing responsive coatings—a trend aligned with sustainable packaging innovations.

To summarize, CAS No. 2411306-27-7 represents a versatile scaffold at the intersection of medicinal chemistry and advanced materials. Its multifaceted applications—from covalent drug design to functional polymers—underscore its importance in contemporary research. As industries prioritize molecular diversity and eco-friendly synthesis, compounds like N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide will remain pivotal in addressing global challenges in healthcare and sustainability.